Cas no 2138846-94-1 (2-amino-4-hydroxy-5-methoxypentanoic acid)

• Product Name: 2-amino-4-hydroxy-5-methoxypentanoic acid
• CAS No: 2138846-94-1
• MF: C₆H₁₃NO₄
• MW: 163.171722173691
• CID: 6422741
• PubChem ID: 76081953
• Update Time: 2025-05-20

2-amino-4-hydroxy-5-methoxypentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-hydroxy-5-methoxypentanoic acid
• 2138846-94-1
• EN300-1298781

• Inchi： 1S/C6H13NO4/c1-11-3-4(8)2-5(7)6(9)10/h4-5,8H,2-3,7H2,1H3,(H,9,10)
• InChI Key： HUEIQEWEUFTJOO-UHFFFAOYSA-N
• SMILES： OC(COC)CC(C(=O)O)N

Computed Properties

• Exact Mass: 163.08445790g/mol
• Monoisotopic Mass: 163.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.8
• Topological Polar Surface Area: 92.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-4-hydroxy-5-methoxypentanoic acid

Introduction to 2-amino-4-hydroxy-5-methoxypentanoic acid (CAS No. 2138846-94-1) and Its Emerging Applications in Chemical Biology

2-amino-4-hydroxy-5-methoxypentanoic acid, identified by the chemical compound code CAS No. 2138846-94-1, is a structurally unique amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its pentanoic acid backbone with substituents at the 2-amino, 4-hydroxy, and 5-methoxy positions, exhibits a fascinating array of biological activities that make it a promising candidate for further exploration.

The molecular structure of 2-amino-4-hydroxy-5-methoxypentanoic acid imparts distinct chemical properties, including both hydrophilic and hydrophobic interactions, which are critical for its potential roles in biological systems. The presence of an amino group at the 2-position enhances its reactivity, allowing for various modifications and functionalizations that could be exploited in drug design and synthesis. Additionally, the hydroxyl and methoxy groups contribute to its solubility and binding affinity, making it a versatile scaffold for molecular interactions.

In recent years, the interest in 2-amino-4-hydroxy-5-methoxypentanoic acid has been fueled by its emerging applications in medicinal chemistry. Researchers have begun to explore its potential as a building block for peptidomimetics, which are synthetic analogs of natural peptides designed to mimic their biological functions while offering improved pharmacokinetic properties. The unique side chain configuration of this compound provides an excellent platform for designing molecules that can interact with biological targets in novel ways.

One of the most compelling aspects of 2-amino-4-hydroxy-5-methoxypentanoic acid is its role in the development of enzyme inhibitors. The precise arrangement of functional groups allows for selective binding to active sites on enzymes, potentially modulating metabolic pathways or inhibiting disease-causing enzymes. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain proteases, which are implicated in various pathological conditions such as inflammation and cancer. The ability to fine-tune the structure of these derivatives offers a pathway to develop highly specific inhibitors with minimal off-target effects.

The pharmaceutical industry has also shown keen interest in 2-amino-4-hydroxy-5-methoxypentanoic acid due to its potential as a precursor for therapeutic agents. Its structural motif is reminiscent of natural amino acids, which are the fundamental units of proteins and play crucial roles in numerous biological processes. By leveraging this similarity, researchers aim to create synthetic molecules that can modulate protein function without disrupting normal cellular processes. This approach holds promise for treating a wide range of diseases, including those caused by genetic mutations or dysregulated protein expression.

Furthermore, 2-amino-4-hydroxy-5-methoxypentanoic acid has been investigated for its role in materials science and nanotechnology. Its ability to form stable complexes with metal ions makes it a valuable component in designing metal-organic frameworks (MOFs) and other functional materials. These materials have applications in drug delivery systems, sensors, and catalysis, where precise control over molecular interactions is essential. The versatility of this compound underscores its importance not only as a biologically active molecule but also as a versatile chemical building block.

The synthesis of 2-amino-4-hydroxy-5-methoxypentanoic acid presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it increasingly accessible to researchers. Modern techniques such as solid-phase peptide synthesis (SPPS) and enzymatic catalysis have enabled the efficient production of this compound and its derivatives on scales suitable for both academic research and industrial applications. These advancements are crucial for accelerating the development of new drugs and materials based on this promising scaffold.

Recent studies have also highlighted the potential of 2-amino-4-hydroxy-5-methoxypentanoic acid in addressing global health challenges. For example, researchers have explored its use as a component in antiviral agents, where its ability to interfere with viral replication mechanisms could lead to novel treatments for infectious diseases. Additionally, its role in developing antimicrobial compounds is being examined due to rising concerns about antibiotic resistance. By targeting bacterial growth pathways or enhancing the efficacy of existing antibiotics, this compound could contribute to combating multidrug-resistant infections.

The environmental impact of synthesizing and utilizing 2-amino-4-hydroxy-5-methoxypentanoic acid is another area of growing interest. Sustainable chemistry principles are being applied to optimize synthetic routes, reducing waste and minimizing energy consumption. Green chemistry approaches such as biocatalysis and solvent-free reactions are being explored to make the production process more environmentally friendly while maintaining high yields and purity standards. These efforts align with broader goals of sustainable pharmaceutical development.

In conclusion,2-amino-4-hydroxy-5-methoxypentanoic acid (CAS No. 2138846-94-1) represents a fascinating molecule with diverse applications across multiple disciplines. Its unique structural features make it a valuable tool for drug discovery, materials science, and environmental chemistry. As research continues to uncover new possibilities for this compound,its significance is likely to grow further, driving innovation in both academic laboratories and industrial settings.